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Compound of Interest

Compound Name: 2-(Benzyloxy)-4-bromophenol

Cat. No.: B135320

An In-depth Technical Guide to 2-(Benzyloxy)-4-
bromophenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, and potential biological significance of 2-(Benzyloxy)-4-bromophenol.
The information is intended to support research and development efforts in medicinal
chemistry, organic synthesis, and pharmacology.

Core Physical and Chemical Properties

2-(Benzyloxy)-4-bromophenol is a versatile synthetic intermediate characterized by the
presence of a benzyloxy ether, a phenol, and a bromine atom on an aromatic ring.[1] These
functional groups provide multiple reaction sites for further chemical modifications.

Table 1: Physical and Chemical Properties of 2-(Benzyloxy)-4-bromophenol
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Property Value Source

CAS Number 153240-85-8 [LI[21031[41[5]

Molecular Formula C13H11BrO2 [31[5]

Molecular Weight 279.13 g/mol [11[31[5]
4-bromo-2-

IUPAC Name [11[6]
(phenylmethoxy)phenol
2-Benzyloxy-4-bromophenol,

Synonyms 4-Bromo-2- [6]

(phenylmethoxy)phenol

Physical Form

White to Yellow Solid

[4]

Storage Conditions

Sealed in a dry environment at

[4]

2-8°C

INChl=1S/C13H11Bro2/c14-
InChl 11-6-7-12(15)13(8-11)16-9-10-  [1][5][6]
4-2-1-3-5-10/h1-8,15H,9H2

FCRCHBBRZJZSHO-
InChiKey [1][5]
UHFFFAOYSA-N

Note: Specific melting point, boiling point, and solubility data are not readily available in the
searched literature but can be determined experimentally.

Synthesis of 2-(Benzyloxy)-4-bromophenol: An
Experimental Protocol

The synthesis of 2-(Benzyloxy)-4-bromophenol can be achieved through a Williamson ether
synthesis, a common and effective method for forming ethers. This protocol is based on
established methodologies for the synthesis of similar benzyloxy-substituted aromatic
compounds.[7]

Objective: To synthesize 2-(Benzyloxy)-4-bromophenol from 4-bromoresorcinol and benzyl
bromide.
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Materials:

4-bromoresorcinol

e Benzyl bromide

e Potassium carbonate (K2CO3)

o Acetone (or another suitable polar aprotic solvent)
o Ethyl acetate

e Water

e Brine (saturated agueous NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
Equipment:

e Round-bottom flask

e Reflux condenser

e Magnetic stirrer and stir bar

e Heating mantle

o Separatory funnel

» Rotary evaporator

o Standard laboratory glassware

Procedure:

e Reaction Setup: In a round-bottom flask, dissolve 4-bromoresorcinol in acetone.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Base Addition: Add potassium carbonate to the solution. This will act as a base to
deprotonate the more acidic hydroxyl group of the resorcinol.

» Alkylation: While stirring, slowly add benzyl bromide to the reaction mixture.

o Reflux: Attach a reflux condenser and heat the mixture to reflux. The reaction progress
should be monitored by thin-layer chromatography (TLC).

o Workup: Once the reaction is complete, cool the mixture to room temperature and filter to
remove the inorganic salts.

o Extraction: Concentrate the filtrate using a rotary evaporator. Dissolve the residue in ethyl
acetate and transfer it to a separatory funnel. Wash the organic layer with water and then
with brine.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

 Purification: The crude 2-(Benzyloxy)-4-bromophenol can be purified by column
chromatography on silica gel.

Diagram 1: Experimental Workflow for the Synthesis of 2-(Benzyloxy)-4-bromophenol

Synthesis Workflow

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps in the synthesis of 2-(Benzyloxy)-4-
bromophenol.

Biological Significance and Potential Applications
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The chemical scaffold of 2-(Benzyloxy)-4-bromophenol is of significant interest in drug
discovery, particularly in the context of neurodegenerative diseases. The benzyloxy moiety is a
common feature in molecules designed as inhibitors of monoamine oxidase B (MAO-B).[8][9]

Role as a Monoamine Oxidase B (MAO-B) Inhibitor

MAO-B is an enzyme responsible for the degradation of neurotransmitters, most notably
dopamine.[9] In neurodegenerative conditions such as Parkinson's disease, the levels of
dopamine in the brain are depleted. By inhibiting MAO-B, the breakdown of dopamine is
reduced, leading to an increase in its concentration in the synaptic cleft and an enhancement of
dopaminergic signaling.[9] This is a key therapeutic strategy for managing the motor symptoms
of Parkinson's disease.[9]

Many potent and selective MAO-B inhibitors feature a benzyloxy group, suggesting that 2-
(Benzyloxy)-4-bromophenol could serve as a valuable precursor for the synthesis of novel
therapeutic agents in this class.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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